N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C23H21N3O4/c1-13(2)29-17-7-4-6-15(11-17)22(28)25-16-10-14(3)20(27)18(12-16)23-26-21-19(30-23)8-5-9-24-21/h4-13H,1-3H3,(H,24,26)(H,25,28)/b23-18+
• InChI Key: ZGEGSRYRPAFVGG-PTGBLXJZSA-N
• Isomeric SMILES: CC1=CC(=C/C(=C\2/NC3=C(O2)C=CC=N3)/C1=O)NC(=O)C4=CC(=CC=C4)OC(C)C
• SMILES: CC1=CC(=CC(=C2NC3=C(O2)C=CC=N3)C1=O)NC(=O)C4=CC(=CC=C4)OC(C)C

Description

N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide is a chemical compound that is used extensively in scientific research. This compound is used to study the biochemical and physiological effects of various substances on the body. In

Mechanism of Action

The mechanism of action of N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body.
Biochemical and Physiological Effects:
N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide has been shown to have a variety of biochemical and physiological effects. These effects include the modulation of various signaling pathways in the body, the inhibition of certain enzymes, and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide in lab experiments is its ability to modulate various signaling pathways in the body. This makes it a useful tool for studying the effects of different substances on the body. However, one limitation of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the use of N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide in scientific research. One potential direction is the study of its effects on different signaling pathways in the body. Another potential direction is the development of more efficient synthesis methods for this compound. Additionally, this compound could be used to study the effects of different substances on specific physiological processes in the body.

Synthesis Methods

The synthesis method for N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide is complex and involves multiple steps. The synthesis begins with the reaction of 3-(2-bromoacetyl)-5-methyl-4-oxocyclohexa-1,5-diene with 2,3-dihydro-1H-oxazole-5-carboxylic acid to form a key intermediate. This intermediate is then reacted with 2-(3-bromophenyl)acetic acid to form the final product.

Scientific Research Applications

N-[(3E)-5-methyl-3-(3H-[1,3]oxazolo[4,5-b]pyridin-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]-3-propan-2-yloxybenzamide is used in scientific research to study various biochemical and physiological processes. This compound is used to study the effects of different substances on the body, including drugs and other chemicals.